Cas no 7151-26-0 (2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid)
7151-26-0 structure
Product Name:2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid
CAS No:7151-26-0
MF:C11H12O6
MW:240.209383964539
CID:1750912
PubChem ID:250692
Update Time:2025-04-21
2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid
- 2,2'-[(2-methylbenzene-1,3-diyl)bis(oxy)]diacetic acid
- 2-[3-(carboxymethyloxy)-2-methylphenoxy]acetic acid
- NSC70415
- AC1Q5WQX
- SureCN5379717
- AC1L5I88
- CTK5D4460
- AR-1D0862
- NSC-70415
- 2,2'-[(2-methylbenzene-1,3-diyl)bis(oxy)]diacetic acid; 2-[3-(carboxymethyloxy)-2-methylphenoxy]acetic acid; NSC70415; AC1Q5WQX; SureCN5379717; AC1L5I88; CTK5D4460; AR-1D0862; NSC-70415;
- 7151-26-0
- SCHEMBL5379717
- DTXSID50290696
-
- Inchi: 1S/C11H12O6/c1-7-8(16-5-10(12)13)3-2-4-9(7)17-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
- InChI Key: QKDMOXIUBIOGEQ-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=CC=C(C=1C)OCC(=O)O
Computed Properties
- Exact Mass: 240.06336
- Monoisotopic Mass: 240.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.365
- Boiling Point: 441.7°C at 760 mmHg
- Flash Point: 173.8°C
- Refractive Index: 1.559
- PSA: 93.06
- LogP: 0.92180
2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
7151-26-0 (2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent